N,N'-Bis[2,3-dihydroxypropyl)-5-(3-hydroxy-2-oxo-1-piperidinyl)-2,4,6-triiodo-1,3-benzenedicarboxamide

• Molecular Formula: C19H24I3N3O8
• Molecular Weight: 803.1 g/mol
• IUPAC Name: 1-N,3-N-bis(2,3-dihydroxypropyl)-5-(3-hydroxy-2-oxopiperidin-1-yl)-2,4,6-triiodobenzene-1,3-dicarboxamide
• InChI: InChI=1S/C19H24I3N3O8/c20-13-11(17(31)23-4-8(28)6-26)14(21)16(25-3-1-2-10(30)19(25)33)15(22)12(13)18(32)24-5-9(29)7-27/h8-10,26-30H,1-7H2,(H,23,31)(H,24,32)
• InChI Key: NAJWTEKYWYVTIC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)C2=C(C(=C(C(=C2I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I)O
• Synonyms: iopiperidol

Description

N,N'-Bis[2,3-dihydroxypropyl)-5-(3-hydroxy-2-oxo-1-piperidinyl)-2,4,6-triiodo-1,3-benzenedicarboxamide, also known as this compound, is a useful research compound. Its molecular formula is C19H24I3N3O8 and its molecular weight is 803.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-[3-(acetyloxy)-2-oxo-1-piperidinyl]-N,N'-bis[2,3-bis(acetyloxy)propyl]-2,4,6-triiodo-1,3-benzenedicarboxamide of example 8c (4 g, 4.3 mmol) in methanol (20 ml) was treated with a solution of sodium methoxide in methanol, prepared from sodium (30 mg, 1.3 mmol) and anhydrous methanol (20 ml), and the mixture was stirred at room temperature for 2 hours. The pH of the solution was adjusted down to 7 by the addition of Dowex-50 (H+) resin. The mixture was filtered and the filtrate was freed of the solvent to obtain the crude product. Purification by low pressure reverse phase column chromatography over the CHP-20P resin furnished analytically pure N,N'-Bis[2,3-dihydroxypropyl)-5-(3-hydroxy-2-oxo-1-piperidinyl)-2,4,6-triiodo-1,3-benzenedicarboxamide as a snow-white glassy solid (2.3 g, 78% yield).